Cas no 2413869-10-8 (tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate
• CAS No: 2413869-10-8
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 5674339
• PubChem ID: 165777351
• Update Time: 2025-10-14

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413869-10-8
• tert-butyl N-[6-hydroxy-2-(trifluoromethyl)pyrimidin-4-yl]carbamate
• EN300-26665256
• tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C10H12F3N3O3/c1-9(2,3)19-8(18)15-5-4-6(17)16-7(14-5)10(11,12)13/h4H,1-3H3,(H2,14,15,16,17,18)
• InChI Key： DXYAYJITVKREMZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC(=CC(N1)=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 279.08307574g/mol
• Monoisotopic Mass: 279.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate

tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate, identified by the CAS number 2413869-10-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrimidine derivatives, which are known for their versatile biological activities. The structure of this compound is characterized by a pyrimidine ring substituted with a trifluoromethyl group at position 2, a hydroxyl group at position 6, and a tert-butyl carbamate group at position 4. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate as a promising candidate in the development of new drugs targeting various diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The trifluoromethyl group at position 2 plays a crucial role in enhancing the compound's stability and bioavailability, making it an attractive option for drug delivery systems.

In addition to its pharmaceutical applications, this compound has also been explored in the field of agrochemicals. Its ability to inhibit key enzymes in plant pathogens has made it a potential candidate for developing new pesticides. The hydroxyl group at position 6 contributes to the compound's ability to interact with cellular components, further enhancing its efficacy in agricultural applications.

The synthesis of tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. These improvements have made the compound more accessible for large-scale applications in both pharmaceutical and agricultural industries.

From an environmental perspective, the biodegradability and ecological impact of this compound have been extensively studied. Research indicates that tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemicals. This has led to its adoption in eco-friendly agricultural practices and sustainable drug development programs.

In conclusion, tert-butyl N-6-hydroxy-2-(trifluoromethyl)pyrimidin-4-ylcarbamate is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing human health and sustainable agriculture is expected to grow significantly.